Cas no 3248-91-7 (New Fuchsin)

• Product Name: New Fuchsin
• CAS No: 3248-91-7
• MF: C₂₂H₂₄ClN₃
• MW: 365.899064064026
• MDL: MFCD00012567
• CID: 43966
• PubChem ID: 135727319
• Update Time: 2026-05-14

New Fuchsin Chemical and Physical Properties

Names and Identifiers

• Basic Violet 2
• New Fuchsin
• C.I. 42520
• 4-[(4-Amino-m-tolyl)(4-imino-3-methylcyclohexa-2,5-dien-1-ylidene)methyl]-o-toluidine monohydrochloride
• New Fuchsin [for Biochemical Research]
• NEW FUCHSIN C.I. 42520
• C.I.NO.42520
• FUCHSIN
• FUCHSIN N
• FUCHSIN,NEW
• fuchsinnb
• Isorubin
• isorubine
• MAGENTA III
• new

• MDL： MFCD00012567
• Inchi： 1S/C22H23N3.ClH/c1-13-10-16(4-7-19(13)23)22(17-5-8-20(24)14(2)11-17)18-6-9-21(25)15(3)12-18;/h4-12,23H,24-25H2,1-3H3;1H
• InChI Key： IPSIPYMEZZPCPY-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C2=CC=C(C(=C2)C)N)C3=CC=C(C(=C3)C)N)C=CC1=N.Cl

Computed Properties

• Exact Mass: 365.16600
• Monoisotopic Mass: 365.165875
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 585
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 75.9

Experimental Properties

• Color/Form: Insoluble in water
• Boiling Point: 578.1 °C at 760 mmHg
• Flash Point: 303.4 °C
• PH: 3-4 (10g/l, H2O, 20℃)
• Solubility: 10g/l
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 75.89000
• LogP: 6.86970
• Color index: 42520

New Fuchsin Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319-H351
• Warning Statement： P201-P202-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P308+P313-P405-P501
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： R36
• Safety Instruction： S26-S36/37-S24/25
• RTECS：CX9825000
• Hazardous Material Identification：
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• Safety Term：S24/25
• Risk Phrases：R36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes